Cas no 42484-34-4 (1-Methylguanin)
1-Methylguanin structure
Product Name:1-Methylguanin
CAS No:42484-34-4
MF:C7H9N5O
MW:179.179260015488
CID:2015247
PubChem ID:123508
Update Time:2025-04-21
1-Methylguanin Chemical and Physical Properties
Names and Identifiers
-
- 1-Methylguanin
- 1-Methylguanine
- 2-amino-1,7-dihydro-1-methyl-6H-purin-6-one
- 2-amino-1-methyl-1,7(9)-dihydro-purin-6-one
- 2-Amino-1-methyl-1,7-dihydro-purin-6-on
- 7-Me-1-Methylguanine
- 9-Me-1-Methylguanine
- 2-amino-1,9-dimethylpurin-6-one
- 42484-34-4
- 2-amino-1,9-dimethyl-6,9-dihydro-1H-purin-6-one
- 6H-Purin-6-one, 2-amino-1,9-dihydro-1,9-dimethyl-
- DTXSID70195270
- 1,9-Dimethylguanine
- Guanine, 1,9-dimethyl-
- CHEMBL449326
- SCHEMBL15313370
- 2-amino-1,9-dimethyl-1H-purin-6(9H)-one
- DTXCID80117761
-
- Inchi: 1S/C7H9N5O/c1-11-3-9-4-5(11)10-7(8)12(2)6(4)13/h3H,1-2H3,(H2,8,10)
- InChI Key: MXLVASHNANBJDZ-UHFFFAOYSA-N
- SMILES: O=C1C2=C(N=C(N)N1C)N(C)C=N2
Computed Properties
- Exact Mass: 179.081
- Monoisotopic Mass: 179.081
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 13
- Rotatable Bond Count: 0
- Complexity: 276
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: -0.9
- Topological Polar Surface Area: 76.5Ų
Experimental Properties
- Density: 1.6
- Boiling Point: 468.5°C at 760 mmHg
- Flash Point: 237.1°C
- Refractive Index: 1.764
1-Methylguanin Related Literature
-
Inês S. Albuquerque,Hélia F. Jeremias,Miguel Chaves-Ferreira,Dijana Matak-Vinkovic,Omar Boutureira,Carlos C. Romão Chem. Commun., 2015,51, 3993-3996
-
Supaporn Sawadjoon,Joseph S. M. Samec Org. Biomol. Chem., 2011,9, 2548-2554
-
4. An integrated microfluidic 3D tumor system for parallel and high-throughput chemotherapy evaluation†Dan Liu,Rui Hu,Zhongchao Huang,Meilin Sun,Kai Han Analyst, 2020,145, 6447-6455
-
Ravi Kumar Yadav,R. Govindaraj Phys. Chem. Chem. Phys., 2020,22, 26876-26886
42484-34-4 (1-Methylguanin) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)
Recommended suppliers
Jinta Yudi Pharmaceutical Technology Co., Ltd.
Gold Member
CN Supplier
Bulk
Hunan Well Medicine Synthesis Technology Co., Ltd.
Gold Member
CN Supplier
Reagent
Shanghai Joy Biotech Ltd
Gold Member
CN Supplier
Bulk
Henan Dongyan Pharmaceutical Co., Ltd
Gold Member
CN Supplier
Bulk
Nanjing Jubai Biopharm
Gold Member
CN Supplier
Bulk